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Compound of Interest

Compound Name: Tris(2-chloroethyl) phosphite

Cat. No.: B042208 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Tris(2-chloroethyl) phosphite (TCEP),

an organophosphorus compound with significant industrial applications. This document covers

its fundamental physicochemical properties, key applications, and detailed experimental

protocols relevant to its synthesis and analysis.

Physicochemical Properties
Tris(2-chloroethyl) phosphite is a colorless liquid with a characteristic odor.[1][2] It is miscible

with most common organic solvents but is insoluble in and hydrolyzes in water.[1] The

compound is unstable to heat, moisture, and prolonged air exposure.[1][3] Key quantitative

properties are summarized in the table below.
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Property Value Source

Molecular Formula C₆H₁₂Cl₃O₃P [2]

Molecular Weight 269.5 g/mol [2]

CAS Number 140-08-9 [1][4]

Density 1.328 g/mL at 25 °C [1][5]

1.353 g/cm³ at 20 °C (68 °F) [3][6]

Boiling Point 112-115 °C at 2 mm Hg [1][5]

257-275 °F (125-135 °C) at 7

mmHg
[2][3]

Flash Point 89 °C (192 °F) [6]

150 °C (302 °F) [7]

280 °F (138 °C) [2][3]

Refractive Index (n²⁰/D) 1.487 [1]

1.4868 at 20 °C [2]

Vapor Density 9.32 (relative to air) [3]

Vapor Pressure >1 mmHg at 68 °F (20 °C) [3]

Water Solubility Decomposes in water [1][2][3]

Log P (Octanol/Water Partition

Coefficient)
1.7 (for the phosphate analog) [8]

Core Applications
Tris(2-chloroethyl) phosphite serves as a versatile intermediate and reagent in various

chemical processes.

Chemical Intermediate: Its primary application is as a key precursor in the synthesis of

Ethephon (2-chloroethylphosphonic acid), a widely used plant growth regulator.[9][10] It is

also a building block for other organophosphorus compounds.[9]
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Flame Retardant and Plasticizer: The compound acts as a flame retardant and plasticizer.[1]

The related compound, Tris(2-chloroethyl) phosphate, is extensively used for flame retarding

plastics like flexible and rigid polyurethane foams, polyester resins, and polyacrylates.[8][11]

[12]

Stabilizer: It is used as a stabilizer in polymers such as PVC to prevent degradation.[4]

Experimental Protocols
Detailed methodologies for the synthesis and analytical quantification of Tris(2-chloroethyl)
phosphite are crucial for research and industrial applications.

This method is a common industrial approach for producing Tris(2-chloroethyl) phosphite.

[13][14][15]

Materials:

Phosphorus trichloride (PCl₃)

Ethylene oxide (C₂H₄O)

Preformed Tris(2-chloroethyl) phosphite (TCEP) to act as a "heel" or initial reaction

medium.[14]

Cooling bath (e.g., dry ice and acetone).[14]

Procedure:

Reactor Setup: A suitable reactor is charged with a "heel" of preformed Tris(2-chloroethyl)
phosphite. The amount can range from 10% to 100% of the reactants' weight.[14]

Reactant Addition: Phosphorus trichloride and ethylene oxide are added simultaneously in

separate streams into the reactor. A molar ratio of ethylene oxide to phosphorus trichloride

between 3.2:1 and 3.9:1 is maintained.[14]

Temperature Control: The reaction is highly exothermic. The temperature must be

maintained between 0 °C and 10 °C using an efficient cooling system.[14][15]
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Reaction Time: The addition is carried out over a period of several hours (e.g., 2.5 hours for

a 0.8 mole scale reaction).[14]

Product Isolation: Upon completion, the crude product is isolated. Excess ethylene oxide and

other volatile components are removed by vacuum stripping at a temperature up to

approximately 80 °C.[14]

This protocol details the extraction of Tris(2-chloroethyl) phosphate (a closely related analyte)

from water samples for analysis by Gas Chromatography-Mass Spectrometry (GC-MS), a

method readily adaptable for the phosphite compound.[16] The use of a deuterated internal

standard is essential for accurate quantification.[16][17]

Materials and Reagents:

Solvents: Dichloromethane (DCM), methanol, acetone, n-hexane (pesticide residue grade).

[16]

Reagents: Deionized water, anhydrous sodium sulfate.[16]

Internal Standard: Tris(2-chloroethyl)phosphate-d12 (TCEP-d12) solution.[16]

SPE Cartridges: Reversed-phase polymeric sorbent cartridges.[16]

Apparatus: SPE manifold, rotary evaporator, GC-MS system.

Procedure:

Sample Preparation: A known volume of the aqueous sample (e.g., 500 mL) is taken. It is

then spiked with a precise amount of the deuterated internal standard (TCEP-d12).[16]

SPE Cartridge Conditioning: The SPE cartridge is conditioned by sequentially passing

methanol followed by deionized water through it.[16] This ensures the sorbent is activated

and ready for sample loading.

Sample Loading: The prepared water sample is passed through the conditioned SPE

cartridge at a controlled flow rate. Both the target analyte and the internal standard are

retained on the sorbent.[16]
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Washing: The cartridge is washed with deionized water to remove interfering polar

compounds.[16]

Elution: The retained analytes are eluted from the cartridge using an appropriate organic

solvent, such as dichloromethane (DCM) or acetone.[16]

Drying and Concentration: The collected eluate is passed through anhydrous sodium sulfate

to remove any residual water. The solvent is then evaporated under a gentle stream of

nitrogen or using a rotary evaporator to concentrate the sample to a final volume (e.g., 1

mL).[16]

Analysis: The concentrated extract is analyzed by GC-MS to identify and quantify the Tris(2-
chloroethyl) phosphite.[16]

Chemical Pathways and Workflows
The following diagrams illustrate key chemical processes involving Tris(2-chloroethyl)
phosphite.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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140-08-9-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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